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Compound of Interest

Compound Name: Nonanoyl chloride

Cat. No.: B041932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonanoyl chloride (C₉H₁₇ClO), also known as pelargonyl chloride, is a monofunctional acyl

chloride. It presents as a colorless to light yellow liquid with a pungent odor.[1][2] Its utility in

organic synthesis is significant, particularly in the acylation of amines and alcohols to introduce

the nonanoyl group into molecules.[1] This reactivity makes it a valuable intermediate in the

synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and

fragrances.[3] Notably, it has been used in the synthesis of immunosuppressants and vanilloids

with antinociceptive and anti-inflammatory properties.[4] This guide provides a comprehensive

overview of its core physical properties, methodologies for their determination, and key

chemical reactions relevant to its handling and application.

Core Physical and Chemical Properties
A summary of the key physical and chemical identifiers for nonanoyl chloride is presented

below.
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Identifier Value Reference

CAS Number 764-85-2

Molecular Formula C₉H₁₇ClO

Molecular Weight 176.68 g/mol

Appearance Colorless to pale yellow liquid

Odor Pungent

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of nonanoyl chloride.

These values are critical for its application in chemical synthesis and for ensuring safe handling

and storage.
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Property Value Conditions

Boiling Point 214 - 216 °C at atmospheric pressure

108 - 110 °C at 22 mmHg

114 - 115 °C at 13 Torr

Melting Point -60.5 °C

-62 to -60 °C

Density 0.98 g/mL at 25 °C

0.94 g/cm³ at 20 °C

0.95901 g/cm³ at 0 °C

Refractive Index 1.438 at 20 °C, nD

1.44 at 20 °C

Vapor Pressure 0.2 hPa at 20 °C

Flash Point 99 °C

95 °C

Solubility

Soluble in organic solvents

(e.g., ether, chloroform,

acetone). Reacts with water.

Experimental Protocols
The determination of the physical properties of nonanoyl chloride follows standard laboratory

procedures for organic compounds. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like nonanoyl chloride, which has a relatively high boiling point at

atmospheric pressure, vacuum distillation is often employed to prevent decomposition.
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Methodology:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. The apparatus is

connected to a vacuum source through a manometer to monitor the pressure.

Sample Preparation: A small volume of nonanoyl chloride is placed in the round-bottom

flask along with boiling chips to ensure smooth boiling.

Distillation: The system is evacuated to the desired pressure (e.g., 22 mmHg). The flask is

then heated gently.

Data Collection: The temperature is recorded when the liquid is boiling steadily and a

consistent stream of distillate is collected in the receiving flask. This temperature is the

boiling point at the recorded pressure.

Determination of Melting Point
The melting point is determined for the solidified form of the compound. Since nonanoyl
chloride is a liquid at room temperature, the sample must be frozen first.

Methodology:

Sample Preparation: A small amount of liquid nonanoyl chloride is drawn into a capillary

tube, which is then sealed. The sample is frozen using a cold bath (e.g., dry ice/acetone).

Apparatus: A melting point apparatus, such as a Mel-Temp or a Thiele tube, is used.

Measurement: The capillary tube is placed in the apparatus, and the temperature is raised

slowly (approximately 1-2 °C per minute) as it approaches the expected melting point.

Data Recording: The temperature range is recorded from the point at which the first drop of

liquid appears to when the entire sample has melted. A sharp melting range (0.5-1.0°C) is

indicative of a pure compound.

Determination of Density
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The density of a liquid can be determined using several methods, with the pycnometer method

being common for its accuracy.

Methodology:

Mass of Empty Pycnometer: A clean, dry pycnometer (a glass flask with a specific volume) is

accurately weighed on an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with nonanoyl chloride,

ensuring no air bubbles are present. The flask is stoppered, and any excess liquid is wiped

from the outside. The filled pycnometer is then weighed.

Calculation: The mass of the nonanoyl chloride is determined by subtracting the mass of

the empty pycnometer from the mass of the filled pycnometer. The density is then calculated

by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance.

Methodology:

Apparatus: An Abbé refractometer is commonly used for this measurement.

Calibration: The instrument is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of nonanoyl chloride are placed on the prism of the

refractometer.

Measurement: The prism is closed, and water is circulated through the instrument to

maintain a constant temperature (typically 20°C). The user then looks through the eyepiece

and adjusts the controls until the boundary between the light and dark regions is sharp and

centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale.
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Chemical Reactivity and Visualization
Nonanoyl chloride's high reactivity is a key characteristic, primarily driven by the electron-

withdrawing nature of the carbonyl group and the good leaving group ability of the chloride ion.

Hydrolysis of Nonanoyl Chloride
A crucial reaction is its vigorous hydrolysis in the presence of water, which produces nonanoic

acid and hydrochloric acid. This reaction is why nonanoyl chloride is moisture-sensitive and

must be handled in a dry environment.

Nonanoyl Chloride
(CH₃(CH₂)₇COCl)

Nonanoic Acid
(CH₃(CH₂)₇COOH)

+ H₂O

Hydrochloric Acid
(HCl)

+ H₂O

Water
(H₂O)

Click to download full resolution via product page

Caption: Hydrolysis of nonanoyl chloride to nonanoic acid and HCl.

Experimental Workflow: Melting Point Determination
The logical flow for determining the melting point of a substance like nonanoyl chloride
involves several key steps, from sample preparation to data analysis.
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Start

Sample Preparation:
Freeze liquid nonanoyl chloride

and load into capillary tube.

Apparatus Setup:
Place capillary in melting

point apparatus.

Heating:
Heat sample slowly

(1-2 °C/min).

Observation:
Record temperature at first

sign of melting (T1).

Observation:
Record temperature when

sample is fully melted (T2).

Calculation:
Melting Range = T1 - T2

End

Click to download full resolution via product page

Caption: Workflow for determining the melting point of nonanoyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b041932?utm_src=pdf-body-img
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Nonanoyl chloride is a reactive and versatile chemical intermediate with well-defined physical

properties. Understanding these properties is fundamental for its effective use in research and

development, particularly in the synthesis of complex organic molecules for the pharmaceutical

and other industries. The experimental protocols outlined provide a basis for the accurate

determination of its physical characteristics, ensuring both the quality of the resulting products

and the safety of the researchers handling this compound. Due to its reactivity with water,

appropriate handling and storage in a dry environment are critical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b041932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

